2-(6,6-Dimethyloxan-2-yl)acetonitrile
Overview
Description
2-(6,6-Dimethyloxan-2-yl)acetonitrile is a chemical compound with the CAS Number: 1860959-09-6 . It has a molecular weight of 153.22 and its IUPAC name is 2-(6,6-dimethyltetrahydro-2H-pyran-2-yl)acetonitrile . It is commonly used in scientific research and industrial applications.
Molecular Structure Analysis
The InChI code for 2-(6,6-Dimethyloxan-2-yl)acetonitrile is 1S/C9H15NO/c1-9(2)6-3-4-8(11-9)5-7-10/h8H,3-6H2,1-2H3 . This indicates the molecular structure of the compound.Physical And Chemical Properties Analysis
2-(6,6-Dimethyloxan-2-yl)acetonitrile is a liquid at room temperature . The storage temperature is 4 degrees Celsius .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of 2-(6,6-Dimethyloxan-2-yl)acetonitrile, focusing on six unique fields:
Pharmaceutical Research
2-(6,6-Dimethyloxan-2-yl)acetonitrile is utilized in pharmaceutical research as a building block for the synthesis of various bioactive compounds. Its unique structure allows for the creation of novel molecules that can be tested for therapeutic properties, such as anti-inflammatory, antimicrobial, or anticancer activities .
Organic Synthesis
In organic synthesis, this compound serves as an intermediate in the preparation of more complex molecules. Its nitrile group is particularly useful for introducing functional groups through reactions like hydrolysis, reduction, or nucleophilic addition, facilitating the development of new synthetic pathways.
Material Science
Researchers in material science use 2-(6,6-Dimethyloxan-2-yl)acetonitrile to develop new polymers and materials with specific properties. Its incorporation into polymer chains can enhance material characteristics such as thermal stability, mechanical strength, and chemical resistance .
Agricultural Chemistry
In agricultural chemistry, this compound is explored for its potential as a precursor to agrochemicals, including pesticides and herbicides. Its chemical properties allow for the design of compounds that can effectively target pests or weeds while minimizing environmental impact .
Safety And Hazards
The safety information for 2-(6,6-Dimethyloxan-2-yl)acetonitrile includes several hazard statements: H302, H312, H315, H318, H332, H335 . These codes correspond to various hazards, such as harmful if swallowed (H302), harmful in contact with skin (H312), causes skin irritation (H315), causes serious eye damage (H318), harmful if inhaled (H332), and may cause respiratory irritation (H335) . The precautionary statements include measures to prevent exposure and actions to take in case of exposure .
properties
IUPAC Name |
2-(6,6-dimethyloxan-2-yl)acetonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H15NO/c1-9(2)6-3-4-8(11-9)5-7-10/h8H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YPHSMBIUUFRMBU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCC(O1)CC#N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H15NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
153.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(6,6-Dimethyloxan-2-yl)acetonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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